| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-B0661-5g |
cis tert-Butyl N-(3-aminocyclobutyl)carbamate - B0661 |
1212395-34-0 | 97.0% | 5g |
16387CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-B0661-250mg |
cis tert-Butyl N-(3-aminocyclobutyl)carbamate - B0661 |
1212395-34-0 | 97.0% | 250mg |
2707CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-B0661-1g |
cis tert-Butyl N-(3-aminocyclobutyl)carbamate - B0661 |
1212395-34-0 | 97.0% | 1g |
5415CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-B0661-10g |
cis tert-Butyl N-(3-aminocyclobutyl)carbamate - B0661 |
1212395-34-0 | 97.0% | 10g |
28215CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-B0661-500mg |
cis tert-Butyl N-(3-aminocyclobutyl)carbamate - B0661 |
1212395-34-0 | 97.0% | 500mg |
4061CNY | 2021-05-07 | |
| Chemenu | CM106060-1g |
tert-butyl (cis-3-aminocyclobutyl)carbamate |
1212395-34-0 | 97% | 1g |
$275 | 2021-08-06 | |
| Chemenu | CM106060-5g |
tert-butyl (cis-3-aminocyclobutyl)carbamate |
1212395-34-0 | 97% | 5g |
$825 | 2021-08-06 | |
| Chemenu | CM106060-10g |
tert-butyl (cis-3-aminocyclobutyl)carbamate |
1212395-34-0 | 97% | 10g |
$1375 | 2021-08-06 | |
| Ambeed | A180352-100mg |
cis-tert-Butyl 3-aminocyclobutanecarbamate |
1212395-34-0 | 98% | 100mg |
$30.0 | 2024-04-25 | |
| Ambeed | A180352-250mg |
cis-tert-Butyl 3-aminocyclobutanecarbamate |
1212395-34-0 | 98% | 250mg |
$40.0 | 2024-04-25 |
tert-butyl (cis-3-aminocyclobutyl)carbamate, with the CAS number 1212395-34-0, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate-protected amines, which are pivotal intermediates in the development of bioactive molecules. Its unique cis-3-aminocyclobutyl structure makes it a valuable building block for drug discovery, particularly in the design of kinase inhibitors and protease-targeting therapeutics. Researchers and chemists frequently search for this compound due to its relevance in peptide mimetics and small-molecule drug candidates.
The growing interest in tert-butyl (cis-3-aminocyclobutyl)carbamate is driven by its applications in medicinal chemistry and bioconjugation. With the rise of personalized medicine and targeted drug delivery systems, this compound has gained attention for its role in optimizing drug efficacy and reducing off-target effects. Its carbamate-protecting group ensures stability during synthetic processes, making it a preferred choice for multi-step organic synthesis. Recent trends in AI-driven drug discovery have further highlighted the importance of such intermediates, as they enable rapid prototyping of novel therapeutic agents.
From a synthetic perspective, tert-butyl (cis-3-aminocyclobutyl)carbamate is often employed in the construction of cyclobutane-containing scaffolds, which are increasingly explored for their conformational rigidity and metabolic stability. This aligns with the current focus on bioisosteres and fragment-based drug design. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) and click chemistry methodologies makes it a versatile tool for researchers working on next-generation biologics.
In the context of green chemistry, the demand for sustainable synthetic routes has led to innovations in the production of tert-butyl (cis-3-aminocyclobutyl)carbamate. Catalytic methods and flow chemistry techniques are being investigated to minimize waste and improve yield. This resonates with the broader industry shift toward environmentally friendly synthesis and atom economy. As a result, suppliers and manufacturers are increasingly offering this compound with high-purity specifications to meet the stringent requirements of GMP-compliant laboratories.
For those exploring structure-activity relationships (SAR), tert-butyl (cis-3-aminocyclobutyl)carbamate serves as a critical probe to study the impact of ring strain and hydrogen-bonding motifs on biological activity. Its incorporation into macrocyclic compounds and peptidomimetics has opened new avenues in the treatment of chronic diseases and infectious disorders. The compound’s chiral purity and stereochemical integrity are also key factors in ensuring reproducible results in preclinical studies.
In summary, tert-butyl (cis-3-aminocyclobutyl)carbamate (CAS No. 1212395-34-0) stands at the intersection of cutting-edge drug development and sustainable chemistry. Its versatility and relevance to contemporary research themes, such as AI-augmented molecular design and green synthesis, underscore its importance in modern scientific endeavors. As the pharmaceutical industry continues to evolve, this compound will likely remain a cornerstone for innovators seeking to address unmet medical needs.
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